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Compound of Interest

Compound Name: Ammonium borate

Cat. No.: B1214076 Get Quote

A Comparative Performance Analysis of
Commercial Ammonium Borate
For researchers, scientists, and professionals in drug development, the selection of high-purity

reagents is paramount to ensure the accuracy and reproducibility of experimental results.

Ammonium borate, a compound with diverse applications ranging from a buffering agent in

chemical reactions to a flame retardant and a component in specialized formulations, is

available from numerous commercial suppliers. However, the performance characteristics of

ammonium borate can vary between sources. This guide provides a comparative overview of

key performance indicators for ammonium borate from various suppliers, based on publicly

available data, and outlines detailed experimental protocols for independent verification.

Performance Comparison
To facilitate a direct comparison, the following table summarizes the typical specifications of

ammonium borate offered by different commercial suppliers. It is important to note that these

values are based on product data sheets and may vary depending on the specific grade and

batch of the product.
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Supplier
Product
Name/Grad
e

Purity
(Assay)

pH (1%
solution)

Molecular
Formula

Reported
Application
s

Supplier A

(e.g., U.S.

Borax)

Ammonium

Pentaborate

Tetrahydrate

B₂O₃:

63.95%,

(NH₄)₂O:

9.57%[1][2]

Decreases

slightly with

increasing

concentration

[2]

NH₄B₅O₈·4H₂

O[1][2]

Electrolytic

capacitors,

Flame

retardant,

Corrosion

inhibitor[1][2]

Supplier B

(e.g., Fujifilm

Wako)

Ammonium

Borate

Octahydrate

NH₃: 6.0 -

6.5%, B₂O₃:

62.0 - 65.0%

[3]

8.1 - 8.5

(10g/L)[3]

(NH₄)₂O·5B₂

O₃·8H₂O[3]

Laboratory

Chemicals[3]

Supplier C

(e.g.,

Yoneyama

Chemical)

Ammonium

Borate
Not Specified

8.2 - 8.5 (1%)

[4]

NH₄B₅O₈·4H₂

O[4]

Capacitor

chemicals,

Fire

retardants[4]

Supplier D

(e.g., Oxford

Fine Chem

Lab)

AMMONIUM

BORATE

(Penta) 99%

99%[5] Not Specified
(NH₄)B₅O₈·4

H₂O[5]

Not

Specified[5]

Supplier E

(e.g., BOC

Sciences)

Ammonium

borate
95%[6] Not Specified BH₁₂N₃O₃[6]

Buffering and

flame

retardant

agent[6]

Experimental Protocols
To independently assess the performance of ammonium borate from different suppliers, the

following experimental protocols are provided.
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The purity of ammonium borate is typically determined by measuring the content of ammonia

(as NH₃ or (NH₄)₂O) and boric oxide (B₂O₃).

a) Ammonia Content (Kjeldahl Distillation and Titration Method)[7][8][9]

This method involves the distillation of ammonia from an alkaline solution and subsequent

titration.

Apparatus: Kjeldahl distillation unit, 500 mL Erlenmeyer flask, 50 mL burette.

Reagents:

Boric acid solution (20 g/L)[7]

Mixed indicator solution (e.g., methyl red and bromocresol green).

Standardized sulfuric acid (H₂SO₄) or hydrochloric acid (HCl) (0.1 N).

Sodium hydroxide (NaOH) solution (6N).

Borate buffer solution[7][9]

Procedure:

Accurately weigh approximately 1 g of the ammonium borate sample and dissolve it in

distilled water in a 100 mL volumetric flask.

Transfer a 10 mL aliquot of the sample solution to the distillation flask.

Add 25 mL of borate buffer solution and adjust the pH to 9.5 with 6N NaOH.[7][9]

Place 50 mL of boric acid solution and a few drops of the mixed indicator into a 500 mL

Erlenmeyer flask, which will serve as the receiving flask. Position the condenser outlet

below the surface of the boric acid solution.

Begin the distillation process. The ammonia will be liberated and trapped in the boric acid

solution, causing a color change in the indicator.
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Continue distillation until all the ammonia has been collected (approximately 15-20

minutes).

Titrate the collected distillate with the standardized 0.1 N H₂SO₄ or HCl until the indicator

changes back to its original color.

Record the volume of acid used.

Calculate the percentage of ammonia using the appropriate formula.

b) Boric Oxide Content (Titration Method)[10]

This method is based on the titration of boric acid with a standard base after the addition of a

polyhydric alcohol (e.g., mannitol) to form a stronger acid complex.

Apparatus: 250 mL beaker, 50 mL burette, pH meter.

Reagents:

Standardized sodium hydroxide (NaOH) solution (0.1 N).

Mannitol.

Hydrochloric acid (HCl) (0.1 N).

Procedure:

Accurately weigh approximately 0.5 g of the ammonium borate sample and dissolve it in

50 mL of distilled water in a 250 mL beaker.

If the solution is alkaline, neutralize it with 0.1 N HCl to a pH of 7.0 using a pH meter.

Add 5-10 g of mannitol to the solution and stir until dissolved.

Titrate the solution with the standardized 0.1 N NaOH solution to a pH of 7.0.

Record the volume of NaOH used.

Calculate the percentage of boric oxide using the appropriate formula.
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pH Measurement
The pH of an ammonium borate solution is a critical parameter, especially when used as a

buffer.

Apparatus: Calibrated pH meter, 100 mL beaker.

Procedure:

Prepare a 1% (w/v) solution of the ammonium borate sample in deionized water. For

example, dissolve 1 g of the sample in 100 mL of water.

Stir the solution until the sample is completely dissolved.

Measure the pH of the solution using a calibrated pH meter at a constant temperature

(e.g., 25°C).

Solubility Determination
Solubility is an important physical property, particularly for applications requiring the preparation

of concentrated solutions.

Apparatus: Temperature-controlled water bath/shaker, analytical balance, filtration apparatus

(e.g., syringe filter), drying oven.

Procedure:

Prepare a saturated solution by adding an excess amount of the ammonium borate
sample to a known volume of deionized water in a sealed container.

Place the container in a temperature-controlled water bath shaker and agitate for a

prolonged period (e.g., 24 hours) to ensure equilibrium is reached.

After reaching equilibrium, allow the undissolved solid to settle.

Carefully withdraw a known volume of the clear supernatant using a pre-weighed syringe

and filter it to remove any suspended particles.
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Weigh the filtered solution.

Evaporate the water from the filtered solution in a pre-weighed dish in a drying oven at a

suitable temperature (e.g., 60-70°C) until a constant weight is achieved.

The weight of the dried residue represents the amount of dissolved ammonium borate.

Calculate the solubility in g/100 mL or other appropriate units.

Experimental Workflow and Signaling Pathways
The following diagrams illustrate a typical experimental workflow for comparing ammonium
borate samples and a conceptual signaling pathway where ammonium borate might act as a

pH buffer.
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Fig. 1: Experimental workflow for comparing ammonium borate from different suppliers.

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 9 Tech Support

https://www.benchchem.com/product/b1214076?utm_src=pdf-body-img
https://www.benchchem.com/product/b1214076?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1214076?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Cellular Environment
Buffering System

pH-Sensitive Signaling Pathway

H⁺ (Acidic Stress)

Ammonium Borate
(Buffer)

Neutralization

OH⁻ (Alkaline Stress)
Neutralization

Cell

Pathway Initiation

Maintains pH Homeostasis

Intermediate Steps Cellular Response

Click to download full resolution via product page

Fig. 2: Conceptual diagram of ammonium borate as a pH buffer in a biological system.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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